Cas no 2248344-75-2 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4-chlorophenyl)cyclobutane-1-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4-chlorophenyl)cyclobutane-1-carboxylate
• CAS No: 2248344-75-2
• MF: C₁₉H₁₄ClNO₄
• MW: 355.771764278412
• CID: 6284031
• PubChem ID: 165719407
• Update Time: 2025-05-23

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4-chlorophenyl)cyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6518197
• 2248344-75-2
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4-chlorophenyl)cyclobutane-1-carboxylate

• Inchi： 1S/C19H14ClNO4/c20-14-7-5-11(6-8-14)12-9-13(10-12)19(24)25-21-17(22)15-3-1-2-4-16(15)18(21)23/h1-8,12-13H,9-10H2
• InChI Key： FFJZELXQZHUMEP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1CC(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)C1

Computed Properties

• Exact Mass: 355.0611356g/mol
• Monoisotopic Mass: 355.0611356g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4-chlorophenyl)cyclobutane-1-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4-chlorophenyl)cyclobutane-1-carboxylate (CAS No. 2248344-75-2) and Its Emerging Applications in Chemical Biology

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4-chlorophenyl)cyclobutane-1-carboxylate, identified by the CAS number 2248344-75-2, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This heterocyclic derivative combines structural features from multiple chemical moieties, including an isoindole core and a cyclobutane substituent, which are known for their versatile biological activities. The presence of a dioxo group and a 4-chlorophenyl moiety further enhances its molecular complexity, making it a promising candidate for further exploration in drug discovery and molecular interactions.

In recent years, the development of novel scaffolds has been a cornerstone in medicinal chemistry, particularly in the search for small-molecule modulators of biological pathways. The structural motif of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4-chlorophenyl)cyclobutane-1-carboxylate (CAS No. 2248344-75-2) aligns well with this trend. The isoindole ring system is particularly noteworthy due to its presence in several bioactive natural products and pharmacologically relevant compounds. For instance, derivatives of isoindole have been reported to exhibit antimicrobial, anti-inflammatory, and even anticancer properties. The incorporation of a dioxo group into this framework introduces electrophilic centers that can participate in various chemical reactions, such as nucleophilic additions or cycloadditions, which are pivotal in constructing more complex molecular architectures.

The cyclobutane ring in this compound adds another layer of interest. Cyclobutane derivatives are known for their rigid conformational constraints, which can influence the binding affinity and selectivity of the molecule when interacting with biological targets. Specifically, the cyclobutane substituent at the 3-position of the isoindole ring may enhance the molecule's ability to fit into specific binding pockets in proteins or enzymes. This structural feature is particularly valuable in designing molecules that require precise spatial orientation to exert their biological effects.

The 4-chlorophenyl group is another critical component of this compound that warrants attention. Chlorophenyl moieties are frequently found in pharmacologically active compounds due to their ability to modulate electronic properties and improve metabolic stability. In particular, the chlorine atom can serve as a hydrogen bond acceptor or participate in hydrophobic interactions with biological targets. This feature makes 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4-chlorophenyl)cyclobutane-1-carboxylate (CAS No. 2248344-75-2) an intriguing candidate for further investigation.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy before experimental validation is required. Molecular modeling studies on derivatives similar to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4-chlorophenyl)cyclobutane-1-carboxylate (CAS No. 2248344-75-2) have suggested potential interactions with enzymes such as kinases or proteases. These predictions are based on the compound's ability to adopt favorable conformations that mimic natural substrates or inhibitors. Such insights can guide experimental efforts toward optimizing potency and selectivity.

In addition to its structural features, the synthetic accessibility of this compound is another factor that contributes to its appeal in drug discovery programs. The presence of multiple functional groups allows for diverse chemical modifications without excessive synthetic challenges. For example, the ester functionality at the carboxylic acid position can be hydrolyzed or converted into other derivatives such as amides or ureas. Similarly, the dioxo group can be reduced or oxidized to introduce additional variability into the molecular structure.

One particularly exciting area where this type of compound has shown promise is in modulating signaling pathways associated with cancer progression. Isoindole derivatives have been reported to interfere with key signaling cascades such as MAPK and PI3K/Akt by inhibiting relevant kinases or interacting with transcription factors. The cyclobutane moiety may enhance binding affinity by providing steric constraints that improve target specificity. Furthermore, the electron-withdrawing effects of both the dioxo group and the chlorophenyl substituent could fine-tune electronic properties necessary for optimal enzyme inhibition.

The role of computational tools cannot be overstated when it comes to understanding how these molecules interact with biological systems at a molecular level. Techniques such as quantum mechanics/molecular mechanics (QM/MM) simulations have been instrumental in elucidating reaction mechanisms and predicting binding affinities with high precision. These methods allow researchers to explore dynamic processes that would be otherwise difficult to study experimentally.

Another emerging application lies in using this type of compound as probes for understanding protein-protein interactions (PPIs). PPIs play crucial roles in many biological processes including cell signaling and disease development; however they remain challenging targets due primarily because they lack enzymatic activity yet require precise spatial arrangements between interacting partners—features which rigid scaffolds like those found here could exploit effectively via covalent attachment post-ligand-receptor interaction thereby stabilizing transient complexes allowing structural characterization via techniques like X-ray crystallography or cryo-electron microscopy (cryoEM).

The versatility offered by both structural components makes it possible not only develop novel therapeutics but also create tools that help unravel complex biochemical networks through biochemical assays using labeled versions where specific residues within target proteins become photolabile allowing researchers selective labeling upon exposure UV light thereby tracking protein movements within cells over time—a powerful approach toward studying intracellular dynamics!

In conclusion,1, three-dimensional architecture afforded by combination isoindole core along cyclobutane substituent offers unique opportunities modulating biological activity while diversity introduced chlorophenylester system provides ample room exploration chemically modifying derivatives thereof; hence why CAS No .2248344_75_2 continues attract considerable attention medicinal chemists worldwide seeking next generation treatments various diseases including cancers inflammatory disorders neurological conditions..